[1,2,4]Triazolo[1,5-a]pyrazin-8-amine, 6-bromo-2-(2-furanyl)-

• IUPAC Name: 6-bromo-2-(furan-2-yl)-[1,2,4]triazolo[1,5-a]pyrazin-8-amine
• InChI: InChI=1S/C9H6BrN5O/c10-6-4-15-9(7(11)12-6)13-8(14-15)5-2-1-3-16-5/h1-4H,(H2,11,12)
• InChI Key: GSAUEIBYHJCVIR-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NN3C=C(N=C(C3=N2)N)Br
• Molecular Formula: C9H6BrN5O
• DSSTOX Substance ID: DTXSID40822662
• Molecular Weight: 280.08 g/mol
• CAS RN: 785048-93-3

Description

“[1,2,4]Triazolo[1,5-a]pyrazin-8-amine, 6-bromo-2-(2-furanyl)-” is a chemical compound with the molecular formula C6H5BrN4. It is a solid substance and is part of a class of compounds known as triazolopyrazines. These compounds are often used in medicinal and pharmaceutical chemistry due to their biological activities.

Synthesis Analysis

The synthesis of these types of compounds often involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation. This process can be performed under microwave conditions, which is a catalyst-free, additive-free, and eco-friendly method.

Molecular Structure Analysis

The molecular structure of this compound includes a triazolopyrazine ring, which is a nitrogen-containing heterocyclic compound. The presence of bromine and furanyl groups further adds to the complexity of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound are typically tandem reactions that involve a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation. These reactions can be facilitated by microwave irradiation.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 213.03. The InChI key for this compound is SUFKKFLJJMKVJJ-UHFFFAOYSA-N.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, compounds with similar structures, such as 1,2,4-triazolo[1,5-a]pyridines, have been found to exhibit numerous activities, including acting as RORγt inverse agonists, PHD-1, JAK1, and JAK2 inhibitors.

Safety and Hazards

The compound is classified as a combustible solid. It is recommended to be stored in a dark place, in an inert atmosphere, at a temperature between 2-8°C. The compound may cause skin and eye irritation and may be harmful if inhaled.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications in medicinal and pharmaceutical chemistry. Additionally, the development of more sustainable methodologies for the synthesis of such compounds is an actively pursued area of research.

Synthesis routes and methods

Procedure details

Anhydrous ammonia was bubbled over a one-hour period into a solution of 6,8-dibromo-2-furan-2-yl-[1,2,4]triazolo[1,5-a]pyrazine (18.4 g, 0.054 mol) in dioxane (400 ml). The resulting mixture was stirred at room temperature for 2 days during which time the solution was twice recharged with ammonia by bubbling in for one hour. After concentration, diethyl ether (200 ml) was added and the resulted yellow slurry was stirred at room temperature for overnight. 6-Bromo-2-furan-2-yl-[1,2,4]triazolo[1,5-a]pyrazin-8-ylamine was then collected and- dried (15 g, 99% yield). 1H NMR (300 MHz, CDCl3) δ 6.70 (dd, 1H), 7.10 (d, 1H), 7.8-8.0 (br m, 3H), 8.58 (s, 1H). MS: m/z: 280 [M+H]+.